2-(Diethylamino)-1-(naphthalen-1-yl)ethanone

• Molecular Formula: C16H19NO
• Molecular Weight: 241.33 g/mol
• IUPAC Name: 2-(diethylamino)-1-naphthalen-1-ylethanone
• InChI: InChI=1S/C16H19NO/c1-3-17(4-2)12-16(18)15-11-7-9-13-8-5-6-10-14(13)15/h5-11H,3-4,12H2,1-2H3
• InChI Key: QVTCTLWNXOVOAO-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC(=O)C1=CC=CC2=CC=CC=C21

Description

2-(Diethylamino)-1-(naphthalen-1-yl)ethanone is a useful research compound. Its molecular formula is C16H19NO and its molecular weight is 241.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 38.1 g (0.52 mol) of diethylamine in 80 mL of toluene and cooled in an ice bath to 0° C. add dropwise a solution of 65.0 g (0.26 mol) of 2-bromoacetonaphthone in 300 mL of toluene. Stir the reaction mixture overnight. Monitor the progress of the reaction by thin-layer chromatography on silica gel (ethyl acetate:hexane, 1:1). Extract the reaction mixture with 3×150 mL of 3N HCl. Adjust the pH of the combined aqueous layers to pH=10 with 50% sodium hydroxide then extract with 3×150 mL of methylene chloride. Combine the extracts and dry over sodium sulfate. Remove the solvent in vacuo, and chromatograph the resultant oil on 2200 g of silica gel, eluting initially with methylene chloride and later with ethyl acetate. Combine the fractions containing product and remove the solvent in vacuo to obtain the title compound.